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Compound of Interest

Compound Name: Carbendazim hydrochloride

Cat. No.: B1668343 Get Quote

This guide provides a detailed comparison of the environmental impact of two benzimidazole

fungicides, Carbendazim and Benomyl. The information is intended for researchers, scientists,

and drug development professionals, offering an objective analysis supported by experimental

data to elucidate the ecological implications of these compounds. A crucial aspect of their

environmental profile is the rapid conversion of Benomyl to its more persistent and biologically

active metabolite, Carbendazim.[1][2] Consequently, the environmental impact of Benomyl is

largely synonymous with that of Carbendazim.

Physicochemical Properties and Environmental Fate
The persistence and mobility of fungicides in the environment are dictated by their

physicochemical properties. Benomyl is characterized by its rapid degradation in aqueous

environments, with a half-life of approximately 2 to 19 hours in water and soil, respectively.[2]

This degradation primarily yields Carbendazim, which is significantly more stable.[1][2]

Carbendazim exhibits a much longer half-life, persisting for months in soil and water under both

aerobic and anaerobic conditions.[1][2] Both compounds have a low potential to leach into

groundwater due to their strong adsorption to soil organic matter.[2]

Table 1: Comparison of Physicochemical Properties
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Property Carbendazim Benomyl Reference(s)

CAS Number 10605-21-7 17804-35-2 [3]

Molecular Formula C₉H₉N₃O₂ C₁₄H₁₈N₄O₃ [4]

Molar Mass 191.19 g/mol 290.32 g/mol [4]

Water Solubility 8 mg/L (at pH 7, 24°C)
3.6 mg/L (at pH 5,

25°C)
[1][3]

Vapor Pressure
< 1 x 10⁻⁷ Pa (at

20°C)

< 5.0 x 10⁻⁶ Pa (at

25°C)
[1][5]

Log Kₒw ~1.5 23.4 - 32.0 [1][2]

Table 2: Environmental Fate and Persistence

Parameter Carbendazim Benomyl Reference(s)

Soil Half-life (Aerobic)
6-12 months (bare

soil), 3-6 months (turf)
19 hours [1][2][6]

Water Half-life

(Aerobic)
2 months 2 hours [1][2]

Water Half-life

(Anaerobic)
25 months - [1][2]

Ecotoxicity to Non-Target Organisms
The impact of Carbendazim and Benomyl extends to a variety of non-target organisms,

including aquatic life and soil invertebrates. Due to the rapid conversion of Benomyl to

Carbendazim, their toxicological profiles are often considered together. Both fungicides exhibit

high toxicity to aquatic organisms and earthworms.

Table 3: Acute Toxicity to Aquatic Organisms
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Organism Chemical
LC₅₀/EC₅₀ (96-hour
for fish, 48-hour for
invertebrates)

Reference(s)

Rainbow Trout

(Oncorhynchus

mykiss)

Carbendazim 0.05 - >1.8 mg/L [7]

Bluegill Sunfish

(Lepomis

macrochirus)

Carbendazim >3.20 - 55 mg/L [7]

Channel Catfish

(Ictalurus punctatus)

Benomyl/Carbendazi

m
0.006 - 0.05 mg/L [7]

Water Flea (Daphnia

magna)
Benomyl 0.64 mg/L [8][9]

Water Flea (Daphnia

magna)
Carbendazim 0.087 - 0.46 mg/L [10]

Table 4: Toxicity to Terrestrial Invertebrates

Organism Chemical LC₅₀ Reference(s)

Earthworm (Eisenia

fetida/andrei)
Benomyl

7-day LC₅₀: 1.7 mg/L,

14-day LC₅₀: 0.4 mg/L
[7]

Earthworm (Eisenia

fetida) - Temperate
Benomyl LC₅₀: 61-67 mg a.i./kg [11][12]

Earthworm (Eisenia

fetida) - Tropical
Benomyl

LC₅₀: 450-630 mg

a.i./kg
[11][12]

Mechanism of Action and Signaling Pathway
Carbendazim and Benomyl exert their fungicidal and toxic effects by interfering with

microtubule assembly in eukaryotic cells. Microtubules are essential components of the

cytoskeleton, playing crucial roles in cell division, intracellular transport, and the maintenance
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of cell structure. The primary mechanism involves the binding of the benzimidazole moiety to

the β-tubulin subunit, which prevents its polymerization with α-tubulin to form microtubules.

This disruption of microtubule dynamics leads to an arrest of the cell cycle at the G2/M phase

and can ultimately induce apoptosis.
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Mechanism of benzimidazole fungicide toxicity.

Experimental Protocols
The following are summaries of standardized experimental protocols used to assess the

ecotoxicity of chemical substances like Carbendazim and Benomyl.

Fish, Acute Toxicity Test (based on OECD Guideline 203)
This test determines the concentration of a substance that is lethal to 50% of a test population

of fish (LC₅₀) over a 96-hour period.

Test Organism: Species such as Rainbow Trout (Oncorhynchus mykiss) or Zebrafish (Danio

rerio) are commonly used.[13][14]
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Exposure: Fish are exposed to a range of concentrations of the test substance in water for

96 hours under controlled conditions (e.g., temperature, light, dissolved oxygen).[13][14]

Endpoint: Mortality is recorded at 24, 48, 72, and 96 hours.[13][14]

Data Analysis: The concentration that is lethal to 50% of the test population (LC₅₀) is

calculated using statistical methods.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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